![molecular formula C9H11ClN2O3S B7557856 2-chloro-N-[4-(sulfamoylmethyl)phenyl]acetamide](/img/structure/B7557856.png)
2-chloro-N-[4-(sulfamoylmethyl)phenyl]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-chloro-N-[4-(sulfamoylmethyl)phenyl]acetamide, also known as Sulfachloropyridazine (SCP), is a sulfonamide antibiotic that is widely used in veterinary medicine to treat bacterial infections in livestock. SCP belongs to the class of sulfonamides, which are synthetic antimicrobial agents that inhibit the growth of bacteria by interfering with the synthesis of folic acid. SCP has been shown to be effective against a wide range of gram-positive and gram-negative bacteria, as well as some protozoa.
Mechanism of Action
SCP works by inhibiting the enzyme dihydropteroate synthase, which is involved in the synthesis of folic acid. Folic acid is essential for the growth and replication of bacteria, and by inhibiting its synthesis, SCP prevents the bacteria from multiplying and causes them to die.
Biochemical and Physiological Effects
SCP has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the growth of bacteria by interfering with the synthesis of folic acid. SCP has also been shown to have an immunomodulatory effect, which means that it can modulate the immune system's response to bacterial infections. Additionally, SCP has been shown to have an anti-inflammatory effect, which can help to reduce inflammation associated with bacterial infections.
Advantages and Limitations for Lab Experiments
SCP has several advantages as an antibiotic in laboratory experiments. It is relatively inexpensive and easy to synthesize, and it has a broad spectrum of activity against many different types of bacteria. However, SCP has some limitations as well. It can cause hypersensitivity reactions in some individuals, and it can also lead to the development of antibiotic-resistant bacteria if used improperly.
Future Directions
There are several future directions for research on SCP. One area of research is the development of new analogs of SCP that may have improved antibacterial activity or reduced side effects. Another area of research is the study of SCP's immunomodulatory and anti-inflammatory effects, which may have potential therapeutic applications beyond its antibacterial properties. Additionally, research could focus on the use of SCP in combination with other antibiotics to enhance its effectiveness and reduce the development of antibiotic resistance.
Synthesis Methods
SCP can be synthesized by reacting pyridazine-3-sulfonamide with chloroacetyl chloride in the presence of a base such as triethylamine. The reaction yields SCP as a white crystalline solid with a melting point of 191-196°C.
Scientific Research Applications
SCP has been extensively studied for its antimicrobial properties and has been used in many scientific research studies. SCP has been shown to be effective against a wide range of bacteria, including Escherichia coli, Salmonella, Staphylococcus aureus, and Streptococcus spp. SCP has also been studied for its potential use in the treatment of urinary tract infections, respiratory tract infections, and other bacterial infections.
properties
IUPAC Name |
2-chloro-N-[4-(sulfamoylmethyl)phenyl]acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11ClN2O3S/c10-5-9(13)12-8-3-1-7(2-4-8)6-16(11,14)15/h1-4H,5-6H2,(H,12,13)(H2,11,14,15) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KWGCRZBBBOUVEX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CS(=O)(=O)N)NC(=O)CCl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11ClN2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
262.71 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-chloro-N-[4-(sulfamoylmethyl)phenyl]acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.